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Compound of Interest

Compound Name: Simazine-acetic acid

CAS No.: 125454-26-4

Cat. No.: B12369151

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Simazine, a widely used triazine herbicide, undergoes degradation in the soil, leading to the

formation of various metabolites. One such degradation product is simazine-acetic acid (2-

chloro-4-ethylamino-6-(carboxymethylamino)-s-triazine), a more polar and acidic compound

than the parent herbicide. Accurate monitoring of this metabolite is crucial for environmental

risk assessment and understanding the fate of simazine in terrestrial ecosystems. Pressurized

Liquid Extraction (PLE), also known as Accelerated Solvent Extraction (ASE®), offers a rapid

and efficient alternative to traditional extraction methods for isolating organic contaminants from

solid matrices like soil. This application note provides a proposed protocol for the extraction of

simazine-acetic acid from soil using PLE, designed to deliver high extraction efficiency and

clean extracts suitable for subsequent analysis by techniques such as High-Performance

Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Due to the limited availability of a standardized PLE method for simazine-acetic acid, this

protocol is based on established methods for other polar and acidic herbicide metabolites and
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the fundamental principles of PLE.

Physicochemical Properties of Simazine and its
Metabolites
Understanding the properties of the target analyte is key to developing an effective extraction

method. While specific data for simazine-acetic acid is scarce, the properties of the parent

compound, simazine, provide a useful reference.

Compound
Molecular
Formula

Molar Mass (
g/mol )

Water
Solubility

pKa

Simazine C₇H₁₂ClN₅ 201.66
5 mg/L (at 20°C)

[1]

1.62 (weak base)

[2]

Simazine-acetic

acid
C₈H₁₁ClN₆O₂ 258.66

Expected to be

higher than

simazine due to

the carboxylic

acid group.

Expected to be

acidic due to the

carboxylic acid

group.

Pressurized Liquid Extraction (PLE) Protocol
This proposed protocol is designed to be a starting point for method development and will likely

require optimization based on soil type and analytical instrumentation.

Sample Preparation
Air-dry the soil sample to a constant weight and sieve it through a 2 mm mesh to remove

large debris and ensure homogeneity.

The moisture content of the soil should be determined to report results on a dry weight basis.

For spiked samples, a known amount of simazine-acetic acid standard solution should be

added to the soil and allowed to equilibrate for a specified period to mimic aged residues.

PLE System and Conditions
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Instrument: Any commercially available Pressurized Liquid Extraction system.

Extraction Cell: A standard stainless steel cell (e.g., 11 mL or 22 mL) should be used.

Dispersing Agent: The soil sample should be mixed with a dispersing agent like

diatomaceous earth or sand to prevent clumping and ensure even solvent flow. A typical ratio

is 1:1 (w/w) soil to dispersing agent.

Proposed PLE Parameters
The following parameters are proposed for the extraction of simazine-acetic acid.

Optimization is recommended.
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Parameter Proposed Value Rationale

Extraction Solvent
Methanol:Water (80:20, v/v)

with 0.5% Acetic Acid

The polar solvent mixture is

effective for polar metabolites.

The addition of acetic acid will

suppress the ionization of the

carboxylic acid group of

simazine-acetic acid,

increasing its solubility in the

organic solvent and improving

extraction efficiency.

Temperature 100 °C

Elevated temperatures

increase solvent viscosity and

diffusion rates, leading to more

efficient extraction. This

temperature is a common

starting point for herbicide

extraction from soil.

Pressure 1500 psi

High pressure maintains the

solvent in its liquid state above

its boiling point and forces the

solvent into the pores of the

soil matrix.

Static Time 10 minutes

This allows for sufficient time

for the solvent to interact with

the sample and for the analyte

to dissolve.

Number of Cycles 2

Multiple static cycles with fresh

solvent ensure exhaustive

extraction of the analyte.

Flush Volume 60% of cell volume

This ensures that the majority

of the extract is collected from

the cell.

Purge Time 90 seconds A nitrogen purge removes the

remaining solvent from the
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extraction cell and transfer

lines.

Post-Extraction Clean-up
The collected extract may contain co-extracted matrix components that can interfere with

subsequent analysis. A solid-phase extraction (SPE) clean-up step is recommended.

Evaporate the PLE extract to a small volume (e.g., 1-2 mL) under a gentle stream of

nitrogen.

Reconstitute the residue in a suitable solvent for SPE loading (e.g., the initial mobile phase

of the LC method).

Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with methanol

followed by water.

Load the sample onto the SPE cartridge.

Wash the cartridge with water to remove polar interferences.

Elute the simazine-acetic acid with a suitable organic solvent, such as methanol or

acetonitrile.

Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

Experimental Workflow
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Figure 1. Workflow for the extraction and analysis of simazine-acetic acid from soil.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12369151/docs?utm_src=pdf-body-img#application-note-pressurized-liquid-extraction-of-simazine-acetic-acid-from-soil
https://www.benchchem.com/product/b12369151/docs?utm_src=pdf-body#application-note-pressurized-liquid-extraction-of-simazine-acetic-acid-from-soil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
The following tables illustrate the type of data that should be generated during method

validation. The values presented are hypothetical and serve as a template.

Table 1: Recovery of Simazine-Acetic Acid from Spiked Soil Samples

Soil Type
Spiking Level
(ng/g)

Mean Recovery (%)
(n=3)

Relative Standard
Deviation (%)

Sandy Loam 10 92.5 5.8

Clay 10 88.1 7.2

Silt Loam 10 90.3 6.5

Sandy Loam 50 95.2 4.3

Clay 50 91.7 6.1

Silt Loam 50 93.4 5.5

Table 2: Method Detection and Quantification Limits

Parameter Value

Method Detection Limit (MDL) 0.5 ng/g

Method Quantification Limit (MQL) 1.5 ng/g

Conclusion
This application note provides a comprehensive, albeit proposed, protocol for the extraction of

the simazine metabolite, simazine-acetic acid, from soil using Pressurized Liquid Extraction.

The outlined methodology, including sample preparation, PLE parameters, and post-extraction

clean-up, offers a robust starting point for researchers. It is anticipated that this method will

provide high recovery and clean extracts, facilitating accurate quantification by modern

analytical techniques. Method optimization and validation are essential to ensure the reliability

of the results for specific soil matrices and analytical requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

